Cas no 1351584-62-7 (N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide
• CAS No: 1351584-62-7
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 6510445
• Update Time: 2025-07-17

N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide
• N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzenesulfonamide

• Inchi： 1S/C18H23NO4S/c1-3-13-23-16-9-11-17(12-10-16)24(21,22)19-14-18(2,20)15-7-5-4-6-8-15/h4-12,19-20H,3,13-14H2,1-2H3
• InChI Key： IMQZOSKUISSUEN-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C2=CC=CC=C2)C)(=O)=O)=CC=C(OCCC)C=C1

Additional information on N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide

N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide: A Comprehensive Overview of CAS No. 1351584-62-7

N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide (CAS No. 1351584-62-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide is defined by a benzene ring substituted with a sulfonamide group at the para position and a propoxy group at the meta position. The sulfonamide moiety is attached to a 2-hydroxy-2-phenylpropyl group, which imparts specific pharmacological properties to the molecule. The presence of these functional groups contributes to the compound's solubility, stability, and biological activity.

The synthesis of N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide typically involves several steps. One common approach is to start with 4-propoxybenzenesulfonyl chloride, which is then reacted with 2-amino-2-methylpropanol in the presence of a base such as triethylamine. The resulting intermediate is further modified by introducing the phenyl group through a substitution reaction. This multi-step process ensures high yields and purity of the final product.

Recent studies have focused on the biological activities of N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor properties. Preclinical studies have shown that N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its anti-inflammatory and antitumor activities, N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide has also been investigated for its potential neuroprotective effects. Animal models have shown that this compound can reduce oxidative stress and neuroinflammation in the brain, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide has been evaluated through various preclinical studies. Toxicity assessments have indicated that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory diseases and cancer. However, more extensive studies are needed to fully understand its therapeutic potential and long-term safety.

In conclusion, N-(2-hydroxy-2-phenylpropyl)-4-propoxybenzene-1-sulfonamide (CAS No. 1351584-62-7) is a multifaceted compound with diverse biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various medical conditions.